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Compound of Interest

Compound Name: Polyglyceryl-2 Triisostearate

Cat. No.: B044119 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Polyglyceryl-2 Triisostearate, a versatile emollient, emulsifier, and pigment dispersant widely

used in the cosmetics, personal care, and pharmaceutical industries. Understanding its

solubility in various organic solvents is critical for formulation development, ensuring product

stability, and optimizing performance.

Core Concepts: Structure and Polarity
Polyglyceryl-2 Triisostearate is a complex ester formed from the reaction of diglycerin

(polyglycerol-2) and three molecules of isostearic acid. Its structure, featuring a relatively small

polar polyglycerol head and three large, branched, nonpolar isostearic acid tails, renders it

highly lipophilic. This inherent characteristic dictates its solubility profile, favoring miscibility with

nonpolar and oily substances while exhibiting limited to no solubility in highly polar solvents like

water.

Quantitative and Qualitative Solubility Data
While exact quantitative solubility data (e.g., g/100 mL) for Polyglyceryl-2 Triisostearate
across a wide range of organic solvents is not extensively available in public literature,

qualitative and semi-quantitative data from technical data sheets provide valuable insights into

its behavior. The following table summarizes the available information.
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Solvent/Solvent
Class

Chemical Nature Solubility
Observations and
Remarks

General Oils & Esters
Nonpolar/Slightly

Polar
Soluble/Miscible

Generally exhibits

good compatibility

with a wide range of

cosmetic and

pharmaceutical oils

and esters.[1]

High and Low Polar

Esters
Varied Polarity Soluble

Demonstrates broad

compatibility with

esters commonly used

in formulations.[2]

Vegetable Oils Triglycerides Soluble

Readily dissolves in

various vegetable-

derived oils.[2]

Mineral Oil (Liquid

Paraffin)
Hydrocarbon Soluble

Shows good

miscibility with

nonpolar

hydrocarbons like

mineral oil.[2][3]

Castor Oil
Triglyceride (Ricinoleic

Acid)
Soluble

Compatible with this

relatively more polar

vegetable oil.[2]

Cyclopentasiloxane Silicone Soluble

Soluble at

concentrations of

20%, 50%, and 80%

for the specific grade

RISOREX PGIS23.[3]

Olive Oil Triglyceride Soluble

Soluble at

concentrations of

20%, 50%, and 80%

for the specific grade

RISOREX PGIS23.[3]
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Ethanol Polar Protic
Partially Soluble /

Insoluble

One source indicates

partial solubility for

RISOREX PGIS23,

while another states

insolubility.[2][3] This

suggests solubility

may be limited and

dependent on the

specific grade and

concentration.

Dimethicone (10

mm²/s & 100 mm²/s)
Silicone Insoluble

Insoluble at

concentrations of

20%, 50%, and 80%

for the specific grade

RISOREX PGIS23.[3]

Water Polar Protic Insoluble

As a highly lipophilic

substance, it is

insoluble in water,

though it can be

dispersed with the

help of co-emulsifiers.

[2][4]

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the solubility of Polyglyceryl-2
Triisostearate in an organic solvent, based on a visual assessment method. This protocol can

be adapted for various solvents and temperatures.

Objective: To determine the qualitative (soluble, partially soluble, insoluble) or semi-quantitative

solubility of Polyglyceryl-2 Triisostearate in a given organic solvent at a specified

temperature.

Materials and Equipment:

Polyglyceryl-2 Triisostearate sample
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Selected organic solvents (analytical grade)

Glass vials or test tubes with closures

Analytical balance (readable to 0.1 mg)

Pipettes or burettes for accurate solvent dispensing

Vortex mixer

Thermostatically controlled water bath or incubator

Light source with a dark background for visual inspection

Procedure:

Preparation of Stock Solutions/Mixtures:

Label a series of vials for each solvent to be tested with predetermined concentrations

(e.g., 1%, 5%, 10%, 20%, 50% w/w).

Accurately weigh the required amount of Polyglyceryl-2 Triisostearate into each vial

using the analytical balance.

Carefully add the corresponding amount of the selected solvent to each vial to achieve the

target concentrations.

Solubilization Process:

Securely cap the vials.

Place the vials in a vortex mixer and agitate for 2-3 minutes to ensure thorough mixing.

Transfer the vials to a thermostatically controlled environment (e.g., a water bath) set to

the desired temperature (e.g., 25°C). Allow the samples to equilibrate for at least 24 hours.

Intermittent gentle agitation during this period is recommended.

Visual Assessment:
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After the equilibration period, remove the vials from the controlled environment.

Visually inspect each vial against a light source and a dark background for any signs of

undissolved material, cloudiness, or phase separation.

Record the observations for each concentration using the following criteria:

Soluble: The solution is clear and transparent, with no visible particles or haziness.

Partially Soluble: The solution is hazy, cloudy, or contains visible undissolved droplets or

particles.

Insoluble: Two distinct phases are observed, or a significant amount of the

Polyglyceryl-2 Triisostearate remains undissolved at the bottom of the vial.

Data Reporting:

Report the solubility as the highest concentration at which the Polyglyceryl-2
Triisostearate was found to be "soluble."

For a more quantitative estimation, a bracketing method can be employed by preparing

additional concentrations between the highest observed "soluble" and the lowest observed

"partially soluble" or "insoluble" points.

Diagrams and Workflows
The following diagrams illustrate key conceptual relationships and a typical experimental

workflow for assessing the solubility of Polyglyceryl-2 Triisostearate.
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Solubility Determination Workflow
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Caption: Workflow for determining the solubility of Polyglyceryl-2 Triisostearate.
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Solubility Profile of Polyglyceryl-2 Triisostearate

High Solubility / Miscibility Low to No Solubility

Polyglyceryl-2 Triisostearate
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Caption: Conceptual overview of Polyglyceryl-2 Triisostearate's solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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